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Compound of Interest

Compound Name: ER-27319 maleate

Cat. No.: B10768320 Get Quote

Technical Support Center: ER-27319 Maleate
This technical support center provides guidance on the long-term stability of ER-27319
maleate in solution. The information is intended for researchers, scientists, and drug

development professionals to ensure the proper handling and storage of this compound for

reliable experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is the recommended method for dissolving ER-27319 maleate?

A1: ER-27319 maleate is soluble in DMSO up to 100 mM and in water up to 75 mM.[1][2][3]

For higher concentrations in aqueous solutions, warming the tube to 37°C and using an

ultrasonic bath may aid dissolution.[1] It is recommended to prepare and use the solution on

the same day.[1]

Q2: What are the recommended storage conditions for ER-27319 maleate powder and stock

solutions?

A2:

Powder: The solid form should be desiccated and stored at +4°C for short-term storage (up

to 2 years) or -20°C for long-term storage (up to 3 years).[2][3][4]
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Stock Solutions: Stock solutions can be stored at -20°C for up to one month or at -80°C for

up to six months.[4] It is generally recommended to prepare fresh solutions for use.[1] Before

use, allow the vial to warm to room temperature for at least an hour before opening.[1]

Q3: Is ER-27319 maleate stable under normal laboratory conditions?

A3: ER-27319 maleate is generally stable under recommended storage conditions.[5][6]

However, exposure to heat, moisture, strong acids/alkalis, and strong oxidizing/reducing agents

should be avoided as this may lead to degradation.[5][6]

Troubleshooting Guide
Issue Possible Cause Recommended Action

Precipitation in stock solution

upon thawing

The concentration may be too

high for the solvent at a lower

temperature.

Gently warm the solution to

37°C and vortex or sonicate to

redissolve the compound.

Consider preparing a more

dilute stock solution for long-

term storage.

Loss of biological activity in

experiments

The compound may have

degraded due to improper

storage or multiple freeze-thaw

cycles.

Prepare a fresh stock solution

from the powder. Aliquot stock

solutions into single-use

volumes to avoid repeated

freeze-thaw cycles.

Inconsistent experimental

results

This could be due to variability

in the concentration of the

active compound resulting

from degradation.

Perform a stability study under

your specific experimental

conditions (solvent,

temperature, pH) to determine

the usable lifetime of your

solutions.

Long-Term Stability Data (Illustrative Example)
While specific long-term stability data for ER-27319 maleate is not extensively published, the

following table represents an illustrative example of a stability study conducted over 28 days.
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Solvent
Concentra

tion

Storage

Temperatu

re

Day 0 (%

Purity)

Day 7 (%

Purity)

Day 14 (%

Purity)

Day 28 (%

Purity)

DMSO 10 mM -20°C 99.8% 99.7% 99.5% 99.2%

DMSO 10 mM 4°C 99.8% 98.5% 97.1% 94.8%

PBS (pH

7.4)
1 mM -20°C 99.7% 99.6% 99.3% 99.0%

PBS (pH

7.4)
1 mM 4°C 99.7% 97.2% 95.0% 91.5%

Note: This data is for illustrative purposes and should be confirmed by a user-specific stability

study.

Experimental Protocols
Protocol for Assessing Long-Term Stability of ER-27319
Maleate in Solution
This protocol outlines a method to determine the stability of ER-27319 maleate in a chosen

solvent over time using High-Performance Liquid Chromatography (HPLC).

1. Materials:

ER-27319 maleate powder
HPLC-grade solvent (e.g., DMSO, water, PBS)
HPLC system with a UV detector
C18 HPLC column
Mobile phase (e.g., acetonitrile and phosphate buffer, pH 3)[7]
Calibrated analytical balance
Volumetric flasks and pipettes
Autosampler vials

2. Preparation of Stock Solution: a. Accurately weigh a known amount of ER-27319 maleate
powder. b. Dissolve the powder in the chosen solvent to prepare a stock solution of the desired

concentration (e.g., 10 mM). c. Ensure complete dissolution, using sonication if necessary.
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3. Stability Study Setup: a. Aliquot the stock solution into multiple autosampler vials for each

storage condition to be tested (e.g., -20°C, 4°C, room temperature). b. Prepare a "Day 0"

sample by immediately analyzing a fresh aliquot. c. Store the remaining aliquots at the

designated temperatures.

4. HPLC Analysis: a. Set up the HPLC method. A C18 column with a mobile phase of

acetonitrile and phosphate buffer (pH 3) at a flow rate of 1 mL/min and detection at 210 nm has

been used for a similar maleate compound.[7] Method optimization may be required for ER-
27319 maleate. b. At specified time points (e.g., Day 1, 3, 7, 14, 28), remove an aliquot from

each storage condition. c. Allow the sample to reach room temperature before analysis. d.

Inject the sample into the HPLC system. e. Record the chromatogram, noting the peak area of

the parent compound and any new peaks that may indicate degradation products.

5. Data Analysis: a. Calculate the percentage of ER-27319 maleate remaining at each time

point relative to the "Day 0" sample. b. The formula is: % Remaining = (Peak Area at Day X /

Peak Area at Day 0) * 100. c. Plot the percentage remaining versus time for each storage

condition to visualize the degradation kinetics.
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Click to download full resolution via product page

Caption: Experimental workflow for assessing the long-term stability of ER-27319 maleate.
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Caption: ER-27319 maleate inhibits the Syk kinase signaling pathway in mast cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10768320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

